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Compound of Interest

Compound Name: Prmt5-IN-36

Cat. No.: B15591010 Get Quote

Essential Safety and Handling Guide for Prmt5-
IN-36
FOR RESEARCH USE ONLY. NOT FOR HUMAN OR VETERINARY USE.

This document provides crucial safety and logistical information for handling the protein

arginine methyltransferase 5 (PRMT5) inhibitor, Prmt5-IN-36. Adherence to these guidelines is

essential for ensuring laboratory safety and maintaining the integrity of the compound.

Personal Protective Equipment (PPE)
When handling Prmt5-IN-36, appropriate personal protective equipment is mandatory to

prevent skin and eye contact, inhalation, and ingestion. As a standard practice for handling all

small molecule inhibitors, the following PPE should be worn:

Eye Protection: Chemical safety goggles or a face shield are required to protect against

splashes or airborne particles.

Hand Protection: Chemical-resistant gloves (e.g., nitrile) must be worn. Gloves should be

inspected before use and changed frequently, especially after direct contact with the

compound.

Body Protection: A laboratory coat is necessary to protect street clothing and prevent skin

exposure.
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Respiratory Protection: For operations that may generate dust or aerosols, such as weighing

the powdered form of the compound, a properly fitted NIOSH-approved respirator is

recommended.

Operational and Disposal Plans
Handling and Storage

Handling: Handle Prmt5-IN-36 in a well-ventilated area, preferably within a chemical fume

hood, to minimize inhalation exposure. Avoid generating dust. After handling, wash hands

thoroughly with soap and water.

Storage: Store Prmt5-IN-36 in a tightly sealed container in a cool, dry, and well-ventilated

place. Keep away from incompatible materials such as strong oxidizing agents. For long-

term storage, refer to the manufacturer's recommendations, which typically advise storage at

-20°C.

Spill Management
In the event of a spill, immediately evacuate the area and ensure adequate ventilation. Wearing

the appropriate PPE, cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Carefully sweep up the absorbed material and place it into a sealed, labeled container for

hazardous waste disposal. Clean the spill area with a suitable solvent, and collect the cleaning

materials as hazardous waste.

Disposal
All waste materials contaminated with Prmt5-IN-36, including the compound itself,

contaminated consumables (e.g., pipette tips, gloves), and cleaning materials, must be

disposed of as hazardous chemical waste. Follow all applicable federal, state, and local

regulations for hazardous waste disposal. Do not dispose of down the drain or in regular trash.

Quantitative Data Summary
The following table summarizes key quantitative data for Prmt5-IN-36.
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Property Value

Molecular Formula C₂₀H₁₅F₃N₆O₂

Molecular Weight 428.37 g/mol

Appearance Solid powder

Storage Temperature -20°C

Experimental Protocols
Preparation of Stock Solutions
To prepare a stock solution, dissolve Prmt5-IN-36 in a suitable solvent, such as dimethyl

sulfoxide (DMSO), to the desired concentration. For example, to prepare a 10 mM stock

solution, dissolve 4.28 mg of Prmt5-IN-36 in 1 mL of DMSO. Use sonication if necessary to

ensure complete dissolution. Store stock solutions at -20°C or -80°C in small aliquots to avoid

repeated freeze-thaw cycles.
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Chemical Handling Workflow for Prmt5-IN-36
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Caption: Workflow for handling Prmt5-IN-36.
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Simplified PRMT5 Signaling and Inhibition
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Caption: PRMT5 signaling and inhibition by Prmt5-IN-36.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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